Cas no 10342-60-6 (Benzene,1-(2-methylpropyl)-4-nitro-)

• Product Name: Benzene,1-(2-methylpropyl)-4-nitro-
• CAS No: 10342-60-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD00130032
• CID: 217703
• PubChem ID: 82560
• Update Time: 2025-04-19

Benzene,1-(2-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-methylpropyl)-4-nitro-
• 1-(2-methylpropyl)-4-nitrobenzene
• 1-Isobutyl-4-nitrobenzene
• 4-Nitroisobutylbenzene
• p-(2-Methylpropyl)nitrobenzene
• p-Isobutylnitrobenzene
• P64U4AK7EC
• EINECS 233-744-1
• CS-0060040
• 10342-60-6
• AKOS022794648
• SCHEMBL5715396
• MFCD00130032
• 1-(2-Methylpropyl)-4-nitro-benzene
• mononitro-isobutylbenzene
• DTXSID00145829
• UNII-P64U4AK7EC
• A929000
• 4-Isobutylnitrobenzene
• NS00023229
• 1-isobutyl-4-nitro-benzene
• W17026
• SY250251
• AS-62298
• AMY28226
• DCYMLRJKFWGXEC-UHFFFAOYSA-N

• MDL： MFCD00130032
• Inchi： 1S/C10H13NO2/c1-8(2)7-9-3-5-10(6-4-9)11(12)13/h3-6,8H,7H2,1-2H3
• InChI Key： DCYMLRJKFWGXEC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.0774 g/cm3 (4 ºC)
• Melting Point: -34 ºC
• Boiling Point: 141-141.5 ºC (8 Torr)
• Flash Point: 113.7±11.5 ºC,
• Refractive Index: 1.5299 (589.3 nm 25 ºC)
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 43.14